molecular formula C8H5ClF4O4S B8680705 Benzenesulfonyl chloride, 2,5-bis(difluoromethoxy)- CAS No. 91168-60-4

Benzenesulfonyl chloride, 2,5-bis(difluoromethoxy)-

Cat. No.: B8680705
CAS No.: 91168-60-4
M. Wt: 308.63 g/mol
InChI Key: SMEGICYKRNUEKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzenesulfonyl chloride, 2,5-bis(difluoromethoxy)- is a useful research compound. Its molecular formula is C8H5ClF4O4S and its molecular weight is 308.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenesulfonyl chloride, 2,5-bis(difluoromethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenesulfonyl chloride, 2,5-bis(difluoromethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

91168-60-4

Molecular Formula

C8H5ClF4O4S

Molecular Weight

308.63 g/mol

IUPAC Name

2,5-bis(difluoromethoxy)benzenesulfonyl chloride

InChI

InChI=1S/C8H5ClF4O4S/c9-18(14,15)6-3-4(16-7(10)11)1-2-5(6)17-8(12)13/h1-3,7-8H

InChI Key

SMEGICYKRNUEKB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC(F)F)S(=O)(=O)Cl)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

While cooling at 0° C., 21 ml of a 40% solution of sodium hydrogen sulfite are added dropwise to a solution of 3.0 g of copper sulfate pentahydrate in 90 ml of 32% hydrochloric acid. To the resultant solution is then made the simultaneous dropwise addition of 21 ml of a 40% solution of sodium hydrogen sulfite and a diazonium salt solution which has been cooled to -10° C. and obtained by the dropwise addition, with cooling, of 6.9 g of sodium nitrite in 10 ml of water, to a suspension of 50 ml of water, 15 of 32% hydrochloric acid and 26.2 g of 2.5-bis(difluoromethoxy)aniline hydrochloride. During this addition the temperature of the reaction mixture rises to 25° C., accompanied by the simultaneous evolution of gas. The reaction mixture is stirred for 2 hours, whereupon a brown oil precipitates. The organic phase is separated and the aqueous phase is extracted with methylene chloride. The organic phases are combined and evaporated to dryness, affording, as crude product, 12.7 g of 2.5-bis(difluoromethoxy)-phenyl sulfonyl chloride in the form of a brown oil.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
catalyst
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
6.9 g
Type
reactant
Reaction Step Five
Name
2.5-bis(difluoromethoxy)aniline hydrochloride
Quantity
26.2 g
Type
reactant
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
50 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.